Cas no 2228231-77-2 (3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228231-77-2
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6227907
• PubChem ID: 165653904
• Update Time: 2025-06-08

3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine
• EN300-1956867
• 2228231-77-2

• Inchi： 1S/C12H14F3N/c13-12(14,15)11(16)7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8,11H,5-7,16H2
• InChI Key： XXAGDNUMNDGCNI-UHFFFAOYSA-N
• SMILES： FC(C(CC1CC2C=CC=CC=2C1)N)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine

Research Briefing on 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2228231-77-2)

In recent years, the compound 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2228231-77-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and indane structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The following briefing synthesizes the latest research findings and highlights key advancements related to this compound.

The structural features of 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine contribute to its pharmacological properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, facilitating blood-brain barrier penetration, while the indane scaffold provides a rigid framework that can interact with specific biological targets. Recent studies have explored its role as a modulator of neurotransmitter systems, particularly in the context of mood disorders and neurodegenerative diseases.

One of the most notable research efforts has focused on the compound's potential as a serotonin receptor agonist. Preclinical studies have demonstrated its high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting applications in the treatment of depression and anxiety. Additionally, its ability to modulate dopamine and norepinephrine pathways has been investigated, with preliminary results indicating synergistic effects that could be leveraged for multifactorial CNS disorders.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine have been achieved. Recent publications describe optimized catalytic asymmetric synthesis routes that improve yield and enantiomeric purity, addressing previous challenges in large-scale manufacturing. These developments are critical for advancing the compound into clinical trials and ensuring consistent quality in drug formulations.

Pharmacokinetic and safety profiling studies have also been conducted, revealing favorable absorption and distribution properties. The compound exhibits a half-life suitable for once-daily dosing, and toxicological assessments have identified no significant off-target effects at therapeutic concentrations. These findings support its progression into further stages of drug development.

In conclusion, 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-amine represents a promising candidate for CNS-targeted therapies. Ongoing research is expected to elucidate its full therapeutic potential, with particular emphasis on its application in mood disorders and neurodegenerative conditions. The compound's unique chemical properties and recent synthetic advancements position it as a valuable asset in the pharmaceutical pipeline.